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Compound of Interest

Compound Name: Sodium propanolate

Cat. No.: B179413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of sodium
propanolate, a reactive alkoxide used in various chemical synthesis applications. The
document focuses on its two isomers, sodium n-propanolate and sodium isopropoxide,
detailing their structural properties, characterization data, and the experimental methods used
for their elucidation.

Sodium n-Propanolate (Sodium propan-1-olate)

Sodium n-propanolate is the sodium salt of 1-propanol. It is a strong base and a competent
nucleophile, frequently utilized as a catalyst and reagent in organic synthesis.[1]

General Properties

The fundamental properties of sodium n-propanolate are summarized below.
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Property Value Reference(s)
IUPAC Name sodium;propan-1-olate [1]
Synonyms Sodiun-1 n-propoxide, Sodium 2]
propoxide
CAS Number 6819-41-6 [3]
Molecular Formula CsHsNaO [3]
Molecular Weight 82.08 g/mol [3]
Appearance White to off-white solid/powder  [4]

Molecular and Electronic Structure

Sodium n-propanolate is an ionic compound consisting of a sodium cation (Na*) and a
propanolate anion (CHsCH2CH20"). The negative charge is localized on the highly
electronegative oxygen atom. The propyl group is a flexible alkyl chain.
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Molecular Structure of Sodium n-Propanolate

" Propanolate Anion (CHsCH-CH.0-) ) [ Sodium Cation (Na*)

lonic Bond

Click to download full resolution via product page

Fig. 1: lonic interaction in sodium n-propanolate.

Solid-State Crystal Structure

The definitive method for elucidating the solid-state structure of crystalline materials like sodium
n-propanolate is X-ray diffraction (XRD).[3] Foundational research has determined that sodium
n-propanolate crystallizes in a tetragonal system, a common structure for normal-chain sodium
alkoxides.[3][4] In this arrangement, the sodium and oxygen atoms form a quadratic net, which
is characteristic of an anti-PbO type structure.[3] A significant feature of this crystal structure is
the presence of disorder in the alkyl groups.[3]
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Parameter Value Reference(s)
Crystal System Tetragonal [4]
Space Group P4/nmm (No. 129) [4]
Lattice Constant a 4.3994(9) A [4]
Lattice Constant ¢ 12.166(21) A [4]

Spectroscopic Characterization

Vibrational spectroscopy, including Infrared (IR) and Raman techniques, is a powerful tool for
confirming the molecular structure. The deprotonation of propanol to form the propanolate
anion is confirmed by the disappearance of the broad O-H stretching vibration (typically 3200-
3500 cm™1) in the IR spectrum.[1] The key vibrational modes for sodium n-propanolate are
summarized below.

Approximate Wavenumber

Vibrational Mode Reference(s)
(cm™)

C—H Stretching ~3000 [4]

C-H Bending ~1450 [4]

C-0 Stretching ~1050 [4]

Sodium Isopropoxide (Sodium propan-2-olate)

Sodium isopropoxide is the sodium salt of 2-propanol. As a secondary alkoxide, it offers a
balance between basicity and nucleophilicity and is less sterically hindered than tertiary
alkoxides like sodium tert-butoxide.[5]

General Properties
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Property Value Reference(s)

IUPAC Name disodium bis(propan-2-olate) [6]

Sodium isopropoxide,
Synonyms ) [5]
Isopropoxysodium

CAS Number 683-60-3 [5]
Molecular Formula CsHsNaO [5]
Molecular Weight 82.08 g/mol [5]
Appearance White to off-white solid [5]

Molecular and Electronic Structure

Similar to its isomer, sodium isopropoxide is an ionic compound. It consists of a sodium cation
(Na*) and an isopropoxide anion ((CH3)2CHO™), where the branched alkyl structure offers
different steric properties compared to the linear n-propanolate.
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Molecular Structure of Sodium Isopropoxide

Isopropoxide Anion ((CHs)2CHO-) ) [ Sodium Cation (Na*)

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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